Cas no 1696339-20-4 (2-(4-(1-hydroxyethyl)piperidin-1-yl)ethan-1-ol)

• Product Name: 2-(4-(1-hydroxyethyl)piperidin-1-yl)ethan-1-ol
• CAS No: 1696339-20-4
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5580101
• Update Time: 2025-05-24

2-(4-(1-hydroxyethyl)piperidin-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineethanol, 4-(1-hydroxyethyl)-
• 2-(4-(1-Hydroxyethyl)piperidin-1-yl)ethan-1-ol
• 2-(4-(1-hydroxyethyl)piperidin-1-yl)ethan-1-ol

• Inchi： 1S/C9H19NO2/c1-8(12)9-2-4-10(5-3-9)6-7-11/h8-9,11-12H,2-7H2,1H3
• InChI Key： KKSVOGOZOBJDCS-UHFFFAOYSA-N
• SMILES： N1(CCO)CCC(C(O)C)CC1

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Boiling Point: 293.6±10.0 °C(Predicted)
• pka: 15.00±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(4-(1-hydroxyethyl)piperidin-1-yl)ethan-1-ol

Professional Introduction to 2-(4-(1-hydroxyethyl)piperidin-1-yl)ethan-1-ol (CAS No. 1696339-20-4)

2-(4-(1-hydroxyethyl)piperidin-1-yl)ethan-1-ol, identified by the chemical identifier CAS No. 1696339-20-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a piperidine core functionalized with a hydroxyethyl group, has garnered attention due to its potential applications in drug discovery and development. The structural motif of piperidine is well-documented for its role in enhancing bioavailability and metabolic stability, making it a preferred scaffold in the design of bioactive molecules.

The hydroxyethyl substituent at the 4-position of the piperidine ring introduces a polar hydrophilic region, which can modulate the pharmacokinetic properties of the compound. This feature is particularly valuable in medicinal chemistry, where optimizing solubility and tissue distribution is critical for therapeutic efficacy. The presence of both hydroxyl and amine functionalities in the molecule suggests versatile reactivity, enabling further derivatization through hydrogen bonding interactions or coordination with metal ions.

In recent years, there has been growing interest in the development of novel compounds targeting neurological disorders, where piperidine derivatives have shown promise. The structural similarity of 2-(4-(1-hydroxyethyl)piperidin-1-yl)ethan-1-ol to known pharmacophores in central nervous system (CNS) drugs suggests potential applications in modulating neurotransmitter pathways. Preliminary studies have indicated that such compounds may exhibit effects on serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

Advances in computational chemistry have enabled more efficient screening of candidate molecules like 2-(4-(1-hydroxyethyl)piperidin-1-yl)ethan-1-ol for biological activity. Molecular docking simulations have been employed to predict binding affinities with target proteins, providing insights into the compound's mechanism of action. These virtual screening approaches have accelerated the drug discovery pipeline, allowing researchers to prioritize promising candidates for experimental validation.

The synthesis of 2-(4-(1-hydroxyethyl)piperidin-1-yl)ethan-1-ol involves multi-step organic transformations, including nucleophilic substitution reactions and protection-deprotection strategies to ensure regioselectivity. The use of chiral auxiliaries or asymmetric catalysis could be employed to obtain enantiomerically pure forms, which are often required for optimal pharmacological activity. Techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing the compound's structure and purity.

Biological evaluation of CAS No. 1696339-20-4 has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated interactions with enzymes involved in metabolic pathways relevant to drug metabolism, suggesting potential effects on clearance rates. Additionally, cell-based assays have shown modulation of signaling pathways associated with inflammation and cell proliferation, which are key targets in diseases such as cancer and autoimmune disorders.

The pharmacokinetic profile of 2-(4-(1-hydroxyethyl)piperidin-1-yl)ethan-1-ol is another critical aspect being studied. Animal models have provided valuable data on absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for assessing drug-like characteristics. Factors such as oral bioavailability and blood-brain barrier penetration are being optimized to enhance therapeutic efficacy while minimizing side effects.

Recent breakthroughs in gene editing technologies have opened new avenues for utilizing compounds like CAS No. 1696339-20-4 in precision medicine approaches. By understanding genetic variations that influence drug response, researchers can develop targeted therapies that leverage the unique properties of this molecule. This personalized medicine paradigm holds promise for improving patient outcomes across a wide range of diseases.

The role of hydroxyethyl groups in enhancing solubility has been particularly noted in formulations designed for parenteral administration. This property is advantageous for developing intravenous or intrathecal delivery systems, where rapid onset of action is desired. Furthermore, the ability to form hydrogen bonds with biological targets enhances binding affinity, contributing to prolonged drug residence time at sites of action.

Ethical considerations in drug development are paramount when working with compounds like 2-(4-(1-hydroxyethyl)piperidin-1-yl)ethan-1-ol. Ensuring equitable access to novel therapies and minimizing environmental impact are key priorities for the pharmaceutical industry. Sustainable synthetic routes and green chemistry principles are being integrated into research practices to address these challenges.

The future directions for research on CAS No. 1696339-20-4 include exploring its potential as a prodrug or lead compound for further optimization. By modifying additional functional groups or appending biomolecules such as peptides or antibodies, researchers can expand its therapeutic applications. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical reality.